Cas no 99856-72-1 ((acetyloxy)(4-sulfamoylphenyl)methyl acetate)

• Product Name: (acetyloxy)(4-sulfamoylphenyl)methyl acetate
• CAS No: 99856-72-1
• MF: C₁₁H₁₃NO₆S
• MW: 287.28902220726
• CID: 5855704
• PubChem ID: 803986
• Update Time: 2025-10-19

(acetyloxy)(4-sulfamoylphenyl)methyl acetate Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-[bis(acetyloxy)methyl]-
• (acetyloxy)(4-sulfamoylphenyl)methyl acetate

• Inchi： 1S/C11H13NO6S/c1-7(13)17-11(18-8(2)14)9-3-5-10(6-4-9)19(12,15)16/h3-6,11H,1-2H3,(H2,12,15,16)
• InChI Key： VYHXGBXXUYPTDZ-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC=C(C(OC(C)=O)OC(C)=O)C=C1

Experimental Properties

• Density: 1.378±0.06 g/cm3(Predicted)
• Melting Point: 143-145 °C(Solv: ethanol (64-17-5))
• Boiling Point: 451.2±55.0 °C(Predicted)
• pka: 9.92±0.10(Predicted)

Additional information on (acetyloxy)(4-sulfamoylphenyl)methyl acetate

(Acetyloxy)(4-Sulfamoylphenyl)Methyl Acetate: A Comprehensive Overview

The compound with CAS No. 99856-72-1, commonly referred to as (acetyloxy)(4-sulfamoylphenyl)methyl acetate, is a significant organic compound in the field of chemical synthesis and pharmaceutical research. This compound is characterized by its unique structure, which includes an acetyloxy group and a sulfamoylphenyl group, making it a versatile building block for various applications in organic chemistry.

Recent advancements in synthetic chemistry have highlighted the importance of (acetyloxy)(4-sulfamoylphenyl)methyl acetate in the development of bioactive molecules. Its structure allows for easy modification, enabling researchers to explore its potential in drug discovery and agrochemicals. The sulfamoyl group is particularly valuable due to its ability to enhance bioavailability and stability in biological systems.

One of the most notable applications of this compound is in the synthesis of pesticides and herbicides. The methyl acetate moiety contributes to its lipophilicity, which is crucial for effective absorption in plants. Recent studies have demonstrated that derivatives of this compound exhibit remarkable efficacy against various agricultural pests, making it a promising candidate for sustainable pest management solutions.

In the pharmaceutical sector, (acetyloxy)(4-sulfamoylphenyl)methyl acetate has been utilized as an intermediate in the synthesis of anti-inflammatory agents and antiviral drugs. The acetyloxy group plays a critical role in modulating the pharmacokinetic properties of these compounds, ensuring optimal delivery to target sites within the body.

Moreover, the compound's ability to undergo various transformations, such as hydrolysis and condensation reactions, has opened new avenues for its use in polymer chemistry. Researchers are exploring its potential as a precursor for biodegradable polymers, which could revolutionize the packaging industry by providing eco-friendly alternatives to traditional plastics.

The synthesis of (acetyloxy)(4-sulfamoylphenyl)methyl acetate involves a multi-step process that typically begins with the preparation of the sulfamoylphenyl group. This is followed by esterification with acetic acid to form the final product. The reaction conditions are carefully optimized to ensure high yield and purity, which are essential for its application in sensitive areas such as drug development.

Recent breakthroughs in computational chemistry have also contributed to our understanding of this compound's properties. Advanced molecular modeling techniques have provided insights into its electronic structure and reactivity, enabling scientists to predict its behavior in various chemical environments with greater accuracy.

In conclusion, (acetyloxy)(4-sulfamoylphenyl)methyl acetate (CAS No. 99856-72-1) is a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity make it an indispensable tool in modern organic synthesis, offering exciting possibilities for future innovations in medicine, agriculture, and materials science.